Cas no 4948-15-6 (Pigment Red 149 (Technical Grade))

• Product Name: Pigment Red 149 (Technical Grade)
• CAS No: 4948-15-6
• MF: C₄₀H₂₆N₂O₄
• MW: 598.645450115204
• CID: 45434
• PubChem ID: 253660673
• Update Time: 2026-05-14

Pigment Red 149 (Technical Grade) Chemical and Physical Properties

Names and Identifiers

• pigment red 149
• Perylene tetracarboxylic acid-bis(3.5-dimethylphenyl)imide
• N,N'-Bis(3,5-dimethylphenyl)-3,4,9,10-perylenetetracarboxylic Diimide
• 2,9-Bis(3,5-dimethylphenyl)anthra(2,1,9-def:6,5,10-d',e',f')diisoquinoline-1,3,8,10(2H,9H)-tetrone
• 2,9-bis-(3,5-dimethyl-phenyl)-anthra[2,1,9-def,6,5,10-d'e'f']diisoquinoline-1,3,8,10-tetraone
• C.I. Pigment Red 149
• EINECS 225-590-9
• N,N'-Bis(3,5-dimethylphenyl)perylene-3,9,9,10-dicarboximide(Pigment Red 149)
• V0395
• 2,9-Bis(3,5-dimethylphenyl)anthra[2,1,9-def:6,5,10-d'e'f']diisoquinoline-1,3,8,10(2H,9H)-tetrone
• C.I. 71137
• ZZA8XO3AWA
• Pigment Red 149 (Technical Grade)

• MDL： MFCD01318472
• Inchi： 1S/C40H26N2O4/c1-19-13-20(2)16-23(15-19)41-37(43)29-9-5-25-27-7-11-31-36-32(40(46)42(39(31)45)24-17-21(3)14-22(4)18-24)12-8-28(34(27)36)26-6-10-30(38(41)44)35(29)33(25)26/h5-18H,1-4H3
• InChI Key： FDXVHZCFTCIKDD-UHFFFAOYSA-N
• SMILES： O=C1C2C([H])=C([H])C3C4C([H])=C([H])C5C(N(C6C([H])=C(C([H])([H])[H])C([H])=C(C([H])([H])[H])C=6[H])C(C6=C([H])C([H])=C(C7=C([H])C([H])=C(C(N1C1C([H])=C(C([H])([H])[H])C([H])=C(C([H])([H])[H])C=1[H])=O)C=2C=37)C=4C=56)=O)=O

Computed Properties

• Exact Mass: 598.18900
• Monoisotopic Mass: 598.189
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 46
• Rotatable Bond Count: 2
• Complexity: 1130
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 74.8

Experimental Properties

• Color/Form: DryPowder; OtherSolid
• Density: 1.4±0.1 g/cm3
• Melting Point: >360°C
• Boiling Point: °Cat760mmHg
• Flash Point: °C
• Refractive Index: 1.821
• PSA: 78.14000
• LogP: 7.17500
• λmax: 525(lit.)

Pigment Red 149 (Technical Grade) Security Information

• Signal Word：Danger
• Hazard Statement： H302; H314
• Warning Statement： P260; P264; P270; P280; P301+P312; P301+P330+P331; P303+P361+P353; P304+P340; P305+P351+P338; P310; P321; P363; P405; P501
• Safety Instruction： H303+H313+H333
• Storage Condition：Store at room temperature

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